Cas no 1071-73-4 (3-Acetopropanol (mixture of monomer and dimer))

• Product Name: 3-Acetopropanol (mixture of monomer and dimer)
• CAS No: 1071-73-4
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD00002961
• CID: 40631
• PubChem ID: 14066
• Update Time: 2024-11-26

3-Acetopropanol (mixture of monomer and dimer) Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-1-propanol
• 3-Acetopropanol
• 3-Acetopropylalcohol
• 3-acetyl-propano
• 3-Acetylpropanol
• 4-Oxo-1-pentanol
• -Acetopropanol
• Acetopropyl alcohol
• 5-Hydroxy-2-pentanone (mixture of monomer and dimer)
• 5-Hydroxy-2-pentanone
• 5-Hydroxy-2-pentanone（Mixture of monomer and dimer）
• 5-Hydroxypentan-2-one
• 3-Acetyl-1-propanol (mixture of monomer and dimer)
• -Acetylpropanol
• 1-PENTANOL-4-ONE
• Hydroxypentanone
• (R)-Acetopropanol
• acetopropylalcohol
• 2-Pentanone, 5-hydroxy-
• PROPANOL, 3-ACETYL-
• 5-hydroxy-pentan-2-one
• gamma-Acetopropanol
• .gamma.-Acetopropanol
• gamma-Acetylpropyl alcohol
• .gamma.-Acetopropyl alcohol
• .gamma.-Acetylpropyl alcohol
• JSHPTIGHEWEXRW-UHFFFAOYSA-N
• Acetopropyl alcohol-
• WLN: Q3V1
• 3-acetopr
• 5-oxidanylpentan-2-one
• 5-hyd
• NSC-33940
• SCHEMBL53922
• 4-01-00-04006 (Beilstein Handbook Reference)
• 5-hydroxy-pentane-2-one
• NSC33940
• AKOS005256534
• J-660068
• EINECS 213-994-8
• CS-0020001
• SY002852
• 5-hydroxy-n-pentan-2-one
• A801600
• NSC 33940
• CHEBI:195472
• 1071-73-4
• AS-30674
• NS00023446
• NSC-19158
• 3-Acetopropanol (mixture of monomer and dimer)
• FT-0614874
• AI3-08030
• gamma-Acetopropyl alcohol
• BRN 1740387
• EN300-83388
• H0511
• MFCD00002961
• NSC 19158
• NSC19158
• W-108760
• (4-Methoxyphenyl)oxo-acetonitrile
• Q9357475
• DTXSID30147917
• 5-Hydroxy-2-Pentanone,90%
• 5Hydroxypentan2one
• STK400320
• DTXCID9070408
• 5Hydroxy2pentanone
• 2Pentanone, 5hydroxy (8CI)(9CI)
• Propanol, 3acetyl
• DB-040738
• 2Pentanone, 5hydroxy (8CI)
• 2-Pentanone, 5-hydroxy-(8CI)
• gammaAcetylpropyl alcohol
• 3Acetyl1propanol
• 3Acetylpropanol
• 3Acetopropanol
• gammaAcetopropanol
• 2-Pentanone, 5-hydroxy-(8CI)(9CI)

• MDL： MFCD00002961
• Inchi： 1S/C5H10O2/c1-5(7)3-2-4-6/h6H,2-4H2,1H3
• InChI Key： JSHPTIGHEWEXRW-UHFFFAOYSA-N
• SMILES： OCCCC(C)=O
• BRN： 1740387

Computed Properties

• Exact Mass: 102.06800
• Monoisotopic Mass: 102.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.007 g/mL at 25 °C(lit.)
• Melting Point: 2.5°C (estimate)
• Boiling Point: 118°C/33mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.437(lit.)
• PSA: 37.30000
• LogP: 0.34790
• Solubility: Miscible with water, soluble in ethanol and ether

3-Acetopropanol (mixture of monomer and dimer) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210,P280,P403+P235,P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• RTECS：UA4600000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone